Cas no 689297-88-9 (7H,8H-imidazo1,2-apyrazin-8-one hydrochloride)

7H,8H-imidazo1,2-apyrazin-8-one hydrochloride structure
689297-88-9 structure
Product Name:7H,8H-imidazo1,2-apyrazin-8-one hydrochloride
CAS No:689297-88-9
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD27665437
CID:5686077
PubChem ID:57434155
Update Time:2023-11-27

7H,8H-imidazo1,2-apyrazin-8-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • CS-0527702
    • EN300-24498930
    • SCHEMBL3997391
    • 7H,8H-imidazo[1,2-a]pyrazin-8-one hydrochloride
    • 7H-imidazo[1,2-a]pyrazin-8-one;hydrochloride
    • Imidazo[1,2-a]pyrazin-8(7H)-onehydrochloride
    • 689297-88-9
    • Imidazo[1,2-a]pyrazin-8(7H)-one hydrochloride
    • 7H,8H-imidazo1,2-apyrazin-8-one hydrochloride
    • MDL: MFCD27665437
    • Inchi: 1S/C6H5N3O.ClH/c10-6-5-7-1-3-9(5)4-2-8-6;/h1-4H,(H,8,10);1H
    • InChI Key: BGUJEKGCEDUSBY-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2=NC=CN2C=CN1

Computed Properties

  • Exact Mass: 171.0199395g/mol
  • Monoisotopic Mass: 171.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9Ų

7H,8H-imidazo1,2-apyrazin-8-one hydrochloride Pricemore >>

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Enamine
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Enamine
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Enamine
EN300-24498930-10.0g
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